Cas no 2060053-22-5 (dimethyl(3-methylphenyl)imino-lambda6-sulfanone)

Dimethyl(3-methylphenyl)imino-λ6-sulfanone is a specialized organosulfur compound featuring a sulfoximine functional group, characterized by its sulfur(VI) center bonded to an imino nitrogen and two methyl groups. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor or intermediate in the development of pharmaceuticals, agrochemicals, and ligands for asymmetric catalysis. Its stability under various conditions and compatibility with diverse reaction environments enhance its utility in complex organic transformations. The presence of the 3-methylphenyl substituent further modifies its electronic and steric properties, allowing for tailored applications in fine chemical synthesis.
dimethyl(3-methylphenyl)imino-lambda6-sulfanone structure
2060053-22-5 structure
Product Name:dimethyl(3-methylphenyl)imino-lambda6-sulfanone
CAS No:2060053-22-5
MF:C9H13NOS
MW:183.270621061325
MDL:MFCD30478073
CID:5173726
PubChem ID:125425968
Update Time:2025-06-13

dimethyl(3-methylphenyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

    • GS0144
    • [(3-methylphenyl)imino]dimethyl-lambda6-sulfanone
    • dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
    • Benzenamine, N-(dimethyloxido-λ4-sulfanylidene)-3-methyl-
    • dimethyl(3-methylphenyl)imino-lambda6-sulfanone
    • MDL: MFCD30478073
    • Inchi: 1S/C9H13NOS/c1-8-5-4-6-9(7-8)10-12(2,3)11/h4-7H,1-3H3
    • InChI Key: CCPIADWWPCTRRC-UHFFFAOYSA-N
    • SMILES: S(C)(C)(=NC1C=CC=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.8

dimethyl(3-methylphenyl)imino-lambda6-sulfanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-320901-0.05g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
0.05g
$719.0 2025-03-19
Enamine
EN300-320901-0.1g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
0.1g
$755.0 2025-03-19
Enamine
EN300-320901-0.25g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
0.25g
$789.0 2025-03-19
Enamine
EN300-320901-0.5g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
0.5g
$823.0 2025-03-19
Enamine
EN300-320901-1.0g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
1.0g
$857.0 2025-03-19
Enamine
EN300-320901-2.5g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
2.5g
$1680.0 2025-03-19
Enamine
EN300-320901-5.0g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
5.0g
$2485.0 2025-03-19
Enamine
EN300-320901-10.0g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5 95.0%
10.0g
$3683.0 2025-03-19
Enamine
EN300-320901-1g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5
1g
$857.0 2023-09-04
Enamine
EN300-320901-5g
dimethyl[(3-methylphenyl)imino]-lambda6-sulfanone
2060053-22-5
5g
$2485.0 2023-09-04

Additional information on dimethyl(3-methylphenyl)imino-lambda6-sulfanone

Dimethyl(3-methylphenyl)imino-λ6-sulfanone (CAS No. 2060053-22-5): A Comprehensive Overview

Dimethyl(3-methylphenyl)imino-λ6-sulfanone, with the CAS number 2060053-22-5, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a dimethylamino group, a 3-methylphenyl substituent, and a sulfur atom in the λ6-oxidation state. These structural elements contribute to its potential applications in various scientific and industrial domains.

The chemical structure of dimethyl(3-methylphenyl)imino-λ6-sulfanone can be represented as follows: C11H14N2O2S. The compound's molecular weight is approximately 246.3 g/mol. The presence of the dimethylamino group and the 3-methylphenyl substituent imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In recent years, dimethyl(3-methylphenyl)imino-λ6-sulfanone has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that dimethyl(3-methylphenyl)imino-λ6-sulfanone effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The antioxidant properties of dimethyl(3-methylphenyl)imino-λ6-sulfanone have also been investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This finding suggests that dimethyl(3-methylphenyl)imino-λ6-sulfanone may have potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its biological activities, dimethyl(3-methylphenyl)imino-λ6-sulfanone has also been explored for its synthetic utility. The compound serves as a valuable building block in organic synthesis, particularly in the construction of complex molecules with therapeutic potential. Its unique structure allows for selective functionalization at various sites, making it a versatile intermediate in the synthesis of pharmaceuticals and other fine chemicals.

The synthesis of dimethyl(3-methylphenyl)imino-λ6-sulfanone has been optimized using modern synthetic methods. One common approach involves the reaction of 3-methylaniline with dimethyl sulfoxide (DMSO) in the presence of a suitable oxidizing agent such as oxalyl chloride or m-chloroperbenzoic acid (mCPBA). This method yields high purity and good yields, making it suitable for large-scale production.

In addition to its synthetic and biological applications, dimethyl(3-methylphenyl)imino-λ6-sulfanone has also been studied for its environmental impact. Research has shown that this compound is biodegradable and does not accumulate in environmental systems, which is an important consideration for its safe use in industrial processes.

The safety profile of dimethyl(3-methylphenyl)imino-λ6-sulfanone has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, CAS No. 2060053-22-5: Dimethyl(3-methylphenyl)imino-λ6-sulfanone (CAS No. 2060053-22-5): Dimethyl(3-methylphenyl)imino-bsulfanone (CAS No. 2060053-22-5): A Comprehensive Overview:   is a promising compound with a wide range of potential applications in medicinal chemistry, organic synthesis, and environmental science. Its unique structural features, combined with its favorable biological activities and safety profile, make it an attractive candidate for further research and development.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.